Cas no 1207026-91-2 (N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1207026-91-2
• MF: C₁₄H₁₄N₄O₂S
• MW: 302.351561069489
• CID: 6088832
• PubChem ID: 45504168
• Update Time: 2025-07-20

N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024519007
• CCG-287518
• 1207026-91-2
• VU0520895-1
• F5791-1749
• N-(3-(tert-butyl)isoxazol-5-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• Inchi： 1S/C14H14N4O2S/c1-14(2,3)11-7-12(20-16-11)15-13(19)8-4-5-9-10(6-8)18-21-17-9/h4-7H,1-3H3,(H,15,19)
• InChI Key： ZDQFOLASVKVMRG-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NC3ON=C(C(C)(C)C)C=3)=O)=CC2=NS1

Computed Properties

• Exact Mass: 302.08374688g/mol
• Monoisotopic Mass: 302.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide

Research Briefing on N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1207026-91-2)

N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1207026-91-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiadiazole core and oxazole substituent, has demonstrated promising biological activities, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its potential as a therapeutic agent for various diseases, including cancer, inflammatory disorders, and infectious diseases.

The synthesis of N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide involves a multi-step process, starting with the condensation of 2,1,3-benzothiadiazole-5-carboxylic acid with 3-tert-butyl-5-amino-1,2-oxazole. The compound's structural features, including the tert-butyl group and the benzothiadiazole moiety, contribute to its stability and bioavailability, making it an attractive candidate for further pharmacological evaluation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

In vitro studies have revealed that N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide exhibits potent inhibitory activity against several key enzymes involved in disease pathways. For instance, it has been shown to selectively inhibit the activity of kinases such as JAK2 and PI3K, which are critical targets in cancer therapy. Additionally, the compound has demonstrated anti-inflammatory effects by modulating the NF-κB signaling pathway, suggesting its potential application in treating chronic inflammatory conditions.

Recent preclinical evaluations have further highlighted the compound's therapeutic potential. In animal models of cancer, N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide exhibited significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies indicated favorable absorption and distribution profiles, with good oral bioavailability and a half-life suitable for once-daily dosing. These findings underscore the compound's potential as a lead candidate for further drug development.

Despite these promising results, challenges remain in the development of N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and safety profile, as well as exploring its mechanism of action in greater detail.

In conclusion, N-(3-tert-butyl-1,2-oxazol-5-yl)-2,1,3-benzothiadiazole-5-carboxamide (CAS: 1207026-91-2) represents a promising small molecule with diverse therapeutic applications. Its unique chemical structure and biological activities make it a valuable candidate for further investigation in the fields of oncology and inflammation. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical applications.